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A study to confirm the anti-magnetic properties of Panerai's BMG-Tech™ in comparison to

other leading watchmaking alloys.

This guide provides a comparative analysis of the anti-magnetic properties of Panerai's

innovative BMG-Tech™ material against other established anti-magnetic technologies in the

watchmaking industry. Aimed at researchers, scientists, and material science professionals,

this document summarizes the available data, details the standardized testing protocols, and

presents a clear comparison of the different approaches to mitigating the effects of magnetism

on mechanical timepieces.

Introduction to Magnetism in Horology
Magnetic fields are a pervasive and often underestimated adversary to the precision of

mechanical watches. Exposure to common magnetic sources such as electronics, medical

equipment, and even handbag clasps can magnetize the delicate steel components of a

watch's movement, particularly the hairspring. This magnetization can cause the coils of the

hairspring to stick together, effectively shortening its length and causing the watch to run

significantly fast.[1] To counter this, watchmakers have developed various strategies, broadly

categorized into two main approaches: shielding the movement with a soft iron inner case (a

Faraday cage) or utilizing inherently non-magnetic materials for the critical movement

components and the watch case itself.[2][3][4][5]

Panerai's BMG-Tech™ falls into the latter category. It is a bulk metallic glass with a disordered

atomic structure, which is claimed to provide excellent resistance to magnetic fields, alongside
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high strength and corrosion resistance.[6][7][8][9] This guide aims to contextualize the anti-

magnetic capabilities of BMG-Tech™ within the landscape of high-performance watch

materials.

Comparative Materials and Technologies
For this comparative study, we will examine Panerai's BMG-Tech™ alongside two other leading

anti-magnetic watch technologies:

Rolex Milgauss: This iconic timepiece utilizes a combination of a ferromagnetic inner shield

to protect the movement and amagnetic components, such as the Parachrom hairspring.[5]

[10]

Omega Seamaster Aqua Terra >15,000 Gauss: Omega has pioneered the use of non-ferrous

materials throughout the watch movement, rendering the timepiece almost entirely

impervious to magnetic fields without the need for a traditional Faraday cage.[1][2][11][12]

Data Presentation
The following table summarizes the key characteristics and reported anti-magnetic

performance of the materials and technologies under review. It is important to note that while

Panerai claims BMG-Tech™ is resistant to magnetic fields, a specific quantitative value of this

resistance is not officially published by the manufacturer.[8][9]
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Feature
Panerai BMG-
Tech™

Rolex Milgauss
Omega Seamaster
Aqua Terra >15,000
Gauss

Primary Anti-Magnetic

Strategy

Inherently anti-

magnetic case

material (Bulk Metallic

Glass) with a

disordered atomic

structure.

Ferromagnetic inner

shield (Faraday cage)

and amagnetic

movement

components.

Use of non-ferrous

materials for the

entirety of the watch

movement.

Composition

Zirconium, copper,

aluminum, titanium,

nickel alloy.[7][8][9]

Case: 904L stainless

steel. Shield:

Ferromagnetic alloy.

Movement: Includes

Parachrom hairspring

(niobium-zirconium

alloy).[5]

Case: Stainless steel.

Movement:

Predominantly non-

ferrous components,

including a silicon

balance spring.[1][2]

Reported Magnetic

Resistance

Not officially specified.

Claimed to be highly

resistant to magnetic

fields.[6][7][8][9]

1,000 Gauss (80,000

A/m).[2][5][10][11][13]

>15,000 Gauss

(1,200,000 A/m).[1][2]

[11][12]

ISO 764 Compliance

Expected to meet and

exceed the standard,

though not explicitly

stated.

Exceeds the standard.

Exceeds the standard.

Certified by METAS.

[3]

Experimental Protocols
The standard for testing the magnetic resistance of watches is outlined in ISO 764 "Horology —

Magnetic resistant watches".[1][3][4][14][15] This protocol provides a baseline for declaring a

watch as "anti-magnetic."

Objective: To determine the effect of a standardized magnetic field on the accuracy of a

mechanical timepiece.

Apparatus:
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A calibrated timegrapher to measure the daily rate of the watch.

A device capable of generating a continuous and homogenous direct current (DC) magnetic

field of a specified strength (e.g., a Helmholtz coil).

A compass or magnetometer to verify the residual magnetism of the watch.

Methodology:

Initial Rate Measurement: The watch's daily rate is measured over a 24-hour period using

the timegrapher to establish a baseline accuracy.

Magnetic Field Exposure: The watch is placed in the magnetic field generator and exposed

to a continuous DC magnetic field of 4,800 A/m (approximately 60 Gauss) for 60 seconds.

The watch is tested in three different orientations.[14]

Post-Exposure Rate Measurement: Immediately after removal from the magnetic field, the

watch's daily rate is measured again.

Residual Magnetism Check: A compass or magnetometer is used to detect any residual

magnetism in the watch.

Demagnetization (if necessary): If the watch is magnetized, it is passed through a

demagnetizer.[2][16][17]

Final Rate Measurement: After demagnetization, the final daily rate of the watch is

measured.

Success Criteria (as per ISO 764):

For a watch to be classified as anti-magnetic, the deviation in its daily rate after exposure to the

magnetic field must not exceed ±30 seconds per day compared to the baseline measurement.

[1][3][4] For watches claiming a higher level of magnetic resistance, such as the Rolex

Milgauss and Omega Seamaster Aqua Terra, the same protocol is followed but with a

significantly stronger magnetic field.
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The following diagrams illustrate the different approaches to achieving anti-magnetism and the

experimental workflow for testing.

Anti-Magnetic Watch Technologies

Panerai BMG-Tech™
(Amorphous Metal Case)

Rolex Milgauss
(Soft Iron Inner Case)

Omega >15,000 Gauss
(Non-Ferrous Components)

External
Magnetic Field

Resisted by
Material Properties

Diverted by
Shielding

No effect due to
Material Composition

Click to download full resolution via product page

Caption: Comparative approaches to anti-magnetism in modern watchmaking.
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Caption: Experimental workflow for ISO 764 anti-magnetic watch certification.
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Panerai's BMG-Tech™ represents a significant advancement in material science within the

watchmaking industry, offering a compelling combination of strength, lightness, corrosion

resistance, and anti-magnetic properties. Its disordered atomic structure provides an inherent

resistance to magnetization, a fundamentally different approach from the traditional soft-iron

shielding.

While a direct quantitative comparison of its magnetic resistance to competitors like the Rolex

Milgauss and Omega Seamaster Aqua Terra is not possible due to the lack of publicly available

data from Panerai, the material's composition and manufacturing process suggest a high level

of anti-magnetic performance that would likely exceed the baseline ISO 764 standard. For

professionals in environments with significant magnetic fields, the choice between these

technologies would depend on the specific level of magnetic exposure and a preference for

either a shielding-based or a materials-based solution. Further independent testing would be

required to definitively quantify the anti-magnetic capabilities of BMG-Tech™ and place it within

the established hierarchy of anti-magnetic timepieces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Antimagnetic Watches: Protection Against Magnetic Fields [thewatches.ca]

2. watchgecko.com [watchgecko.com]

3. Antimagnetic watch - Wikipedia [en.wikipedia.org]

4. twcowatches.com [twcowatches.com]

5. revolutionwatch.com [revolutionwatch.com]

6. fratellowatches.com [fratellowatches.com]

7. timeandtidewatches.com [timeandtidewatches.com]

8. paneraicentral.com [paneraicentral.com]

9. hodinkee.com [hodinkee.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1678360?utm_src=pdf-custom-synthesis
https://thewatches.ca/blog/antimagnetic-watches-guide
https://www.watchgecko.com/blogs/magazine/how-anti-magnetic-watches-work
https://en.wikipedia.org/wiki/Antimagnetic_watch
https://twcowatches.com/download/pdf/what_makes_a_watch_anti_magnetic.pdf
https://revolutionwatch.com/rolex-iwc-omega-and-the-evolution-of-the-omega-anti-magnetic-aqua-terra-15000-gauss/
https://www.fratellowatches.com/panerai-submersible-bmg-tech-pam00692-review/
https://timeandtidewatches.com/panerai-submersible-bmg-tech/
https://www.paneraicentral.com/panerai-pam692-bmg-tech-luminor-submersible/
https://www.hodinkee.com/articles/panerai-submersible-bmg-tech-47mm-hands-on
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Best Anti-Magnetic Watches | The Watch Club by SwissWatchExpo
[swisswatchexpo.com]

11. Comparing the Omega Seamaster Aqua Terra >15,000 Gauss and the Rolex Milgauss
116400GV (with live photos) | SJX Watches [watchesbysjx.com]

12. deployant.com [deployant.com]

13. Understanding antimagnetic watches? | WatchUSeek Watch Forums [watchuseek.com]

14. ALL ABOUT: Watches and magnetism – History [hodinky-365.com]

15. strapcode.com [strapcode.com]

16. youtube.com [youtube.com]

17. youtube.com [youtube.com]

To cite this document: BenchChem. [A Comparative Analysis of the Anti-Magnetic Properties
of Panerai's BMG-Tech™]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678360#a-study-to-confirm-the-anti-magnetic-
properties-of-panerai-s-bmg-tech]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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